Cas no 22432-98-0 ( )

• Product Name: &nbsp
• CAS No: 22432-98-0
• MF: C₂₉H₃₀N₄O₅
• MW: 514.572307109833
• CID: 912370
• PubChem ID: 278192
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one
• 4-amino-1-(2,3,5-tri-o-benzylpentofuranosyl)-1,3,5-triazin-2(1h)-one
• AC1L5NJP
• AC1Q6C7X
• AG-K-47920
• AR-1G0438
• CTK1A6832
• NSC127515
• NSC272702
• NSC-127515
• DTXSID40299017
• 22432-98-0
• NSC-272702
• 4-Amino-1-(3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-yl)-1,3,5-triazin-2(1H)-one
•  

• Inchi： 1S/C29H30N4O5/c30-28-31-20-33(29(34)32-28)27-26(37-18-23-14-8-3-9-15-23)25(36-17-22-12-6-2-7-13-22)24(38-27)19-35-16-21-10-4-1-5-11-21/h1-15,20,24-27H,16-19H2,(H2,30,32,34)
• InChI Key： CIRKPJGDYABOIH-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)N1C=NC(N)=NC1=O

Computed Properties

• Exact Mass: 514.2218
• Monoisotopic Mass: 514.22162007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.97
• LogP: 4.08670